BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to the Physical and
Chemical Properties of Promecarb Crystals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Promecarb is a carbamate insecticide that has been utilized for the control of a variety of
agricultural and household pests.[1][2] As a crystalline solid, its physical and chemical
properties are crucial for its formulation, application, environmental fate, and toxicological
assessment. This technical guide provides a comprehensive overview of the core physical and
chemical characteristics of Promecarb crystals, intended to serve as a valuable resource for
researchers, scientists, and professionals in drug development and environmental science. The
information presented herein is a synthesis of data from various scientific and regulatory
sources.

Chemical Identity

Promecarb is chemically identified as 3-methyl-5-(1-methylethyl)phenyl methylcarbamate.[3]
Its chemical structure and identifiers are summarized in the table below.
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Identifier Value

3-methyl-5-(propan-2-yl)phenyl

UPAC Name methylcarbamate

CAS Number 2631-37-0[4]

Chemical Formula C12H17NO2[2]

Molecular Weight 207.27 g/mol [5]

SMILES CC1=CC(=CC(=C1)OC(=0O)NC)C(C)CI6]
InChl Key DTAPQAJKAFRNJB-UHFFFAOYSA-NI[3]

Physical Properties of Promecarb Crystals

The physical properties of Promecarb crystals are essential for understanding its behavior in
various environments and for its proper handling and formulation.

Crystallographic Data

A thorough search of publicly available scientific literature and crystallographic databases,
including the Cambridge Structural Database (CSD)[7][8], did not yield a definitive experimental
determination of the crystal structure of Promecarb. Therefore, detailed information on its
crystal system, space group, and unit cell dimensions is not available at this time.

Tabulated Physical Properties

The following table summarizes the key physical properties of Promecarb crystals. It is
important to note that some discrepancies exist in the reported values across different sources.
The values presented here represent a consolidation of the available data, with ranges
provided where applicable.
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Property Value Source(s)

Colorless, odorless crystalline

Appearance , [°]
solid

Melting Point 87 - 88 °C (189 - 190 °F) [5][10]

N ) 117 °C at 0.1 mmHg; 243 °F at

Boiling Point [10]
0.01 mmHg
3 x 107> mmHg at 25 °C (77

Vapor Pressure - [10]

Density Approximately 1.0 g/cm?3 [5]

Solubility

Promecarb exhibits varying solubility in different solvents, a critical factor for its formulation
and environmental mobility.

Solvent Solubility Temperature
Water 91 mg/L Room Temperature
Acetone 400 - 600 g/L Not Specified
Methanol Soluble Not Specified
Dichloromethane 400 - 600 g/L Not Specified
Toluene Soluble Not Specified
Chloroform Slightly Soluble Not Specified
Dimethylformamide 400 - 600 g/L Not Specified
1,2-Dichloroethane 400 - 600 g/L Not Specified

Chemical Properties of Promecarb

The chemical properties of Promecarb dictate its reactivity, stability, and degradation
pathways.
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Stability and Reactivity

Promecarb is a carbamate ester and exhibits reactivity typical of this class of compounds.[10]
Key stability and reactivity information includes:

o Hydrolysis: Promecarb is susceptible to hydrolysis, particularly under alkaline conditions.
[10] The rate of hydrolysis is pH-dependent, being faster in basic solutions. The half-life at
pH 7 is approximately 310 hours, while at pH 9, it decreases to 5.7 hours.[11]

o Thermal Stability: It is reported to be stable with no changes observed upon storage for 140
hours at 50 °C (122 °F).[10][11] Information on its thermal decomposition products is not
readily available.

e Incompatibilities: Promecarb is incompatible with strong acids, strong bases, and strong
reducing agents.[10] Contact with alkaline materials will lead to its degradation.[10]

Mechanism of Action: Cholinergic Signaling
Pathway Inhibition

Promecarb, like other carbamate insecticides, exerts its toxic effect by inhibiting the enzyme
acetylcholinesterase (AChE).[1] AChE is a critical enzyme in the cholinergic signaling pathway,
responsible for the breakdown of the neurotransmitter acetylcholine (ACh) in the synaptic cleft.

The inhibition of AChE by Promecarb is a reversible process involving the carbamoylation of
the serine hydroxyl group in the active site of the enzyme. This prevents ACh from binding and
being hydrolyzed. The accumulation of ACh in the synapse leads to continuous stimulation of
cholinergic receptors, resulting in neurotoxicity.
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Caption: Cholinergic signaling pathway and the inhibitory action of Promecarb on
acetylcholinesterase.

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key
physical properties of Promecarb crystals. These protocols are based on standard laboratory
practices for organic crystalline compounds.

Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity.
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Grind Promecarb crystals
to a fine powder

Pack the powder into a
capillary tube (2-3 mm height)

Place the capillary tube in a
melting point apparatus

Heat the sample at a controlled rate
(e.g., 1-2 °C/min near melting point)

Observe the sample through
a magnifying lens

Record the temperature (T1)
at which the first liquid appears

Record the temperature (T2)
when the last solid melts

Click to download full resolution via product page

Caption: Workflow for the determination of the melting point of Promecarb crystals.

Boiling Point Determination (at Reduced Pressure)

Due to the potential for decomposition at atmospheric pressure, the boiling point of Promecarb
is determined at reduced pressure.
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Place a small amount of Promecarb
in a distillation flask

v

Set up a vacuum distillation apparatus
with a manometer

Reduce the pressure to the
desired level (e.g., 0.1 mmHgQ)

(Gently heat the sample)

v

Observe for steady boiling and
condensation on the thermometer

v

Record the stable temperature
as the boiling point at that pressure

Click to download full resolution via product page

Caption: Workflow for determining the boiling point of Promecarb at reduced pressure.

Solubility Determination

The solubility of Promecarb in various solvents can be determined using the equilibrium
saturation method.
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Add excess Promecarb crystals
to a known volume of solvent

v

Stir the mixture at a constant
temperature for an extended period
(e.g., 24-48 hours) to ensure equilibrium

Filter or centrifuge the mixture
to separate the undissolved solid

Analyze the concentration of Promecarb
in the clear supernatant using a suitable
analytical method (e.g., HPLC, UV-Vis)

Calculate the solubility in
units of g/L or mg/mL

Click to download full resolution via product page

Caption: Workflow for the determination of the solubility of Promecarb.

Vapor Pressure Determination

The vapor pressure of Promecarb, a solid with low volatility, can be measured using the gas

saturation method.
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Place Promecarb crystals in a
temperature-controlled saturator column

v

Pass an inert gas (e.g., nitrogen)
through the column at a known, slow flow rate

v

Trap the vaporized Promecarb from the
gas stream using a suitable sorbent or solvent

v

Quantify the amount of trapped
Promecarb using an analytical technique
(e.g., GC-MS)

v

Calculate the vapor pressure using the
ideal gas law and the measured mass and volume of gas

Click to download full resolution via product page

Caption: Workflow for the determination of the vapor pressure of Promecarb.

Conclusion

This technical guide has provided a detailed overview of the physical and chemical properties
of Promecarb crystals. The compiled data on its chemical identity, physical characteristics, and
chemical behavior, along with standardized experimental protocols, offer a valuable resource
for scientists and researchers. The elucidation of its mechanism of action through the inhibition
of the cholinergic signaling pathway further enhances the understanding of its biological
activity. While a definitive crystal structure remains to be determined, the information presented
here provides a solid foundation for further research and application involving Promecarb.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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